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Compound of Interest

Compound Name: Didecyl phthalate

Cat. No.: B1670497 Get Quote

Didecyl Phthalate: A Physicochemical Profile for
Environmental Modeling
For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical properties of

didecyl phthalate (DDP), a high production volume chemical primarily used as a plasticizer in

vinyl resins.[1] Understanding these properties is crucial for accurately modeling its

environmental fate and transport. This document is intended for researchers, scientists, and

environmental professionals engaged in risk assessment and environmental modeling of

organic contaminants.

Core Physicochemical Properties
A summary of the key physicochemical properties of didecyl phthalate is presented in the

table below. These parameters are essential inputs for a wide range of environmental models

used to predict the distribution and persistence of chemicals in the environment.
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Property Value Unit Reference

Molecular Formula C₂₈H₄₆O₄ - [1]

Molecular Weight 446.67 g/mol [2]

CAS Number 84-77-5 - [1]

Appearance
Colorless to light

yellow, viscous liquid
- [3][4]

Melting Point 4 °C [3][5]

Boiling Point 261 @ 5 mmHg °C [1][6]

Density 0.9675 @ 20°C g/cm³ [1][6]

Vapor Pressure 7.89 x 10⁻⁹ mm Hg @ 25°C [6][7]

Water Solubility 0.33 mg/L @ 24°C [3][5][6]

Log Octanol-Water

Partition Coefficient

(Log Kow)

11.2 - [6]

Henry's Law Constant 2.81 x 10⁻⁵
atm·m³/mol @ 25°C

(estimated)
[1][6]

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

2.0 x 10⁶ (estimated) L/kg [1]

Environmental Fate and Transport
Didecyl phthalate's physicochemical properties indicate that it will behave in specific ways

upon release into the environment. Its very low vapor pressure suggests it will exist

predominantly in the particulate phase in the atmosphere and be subject to wet and dry

deposition.[1] The high estimated Koc value indicates that DDP is expected to be immobile in

soil, with a strong tendency to adsorb to soil and sediment particles.[1]

While its low water solubility limits its concentration in the aqueous phase, DDP can be

introduced into aquatic environments.[2][3] In water, it is expected to adsorb to suspended
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solids and sediment.[1] Volatilization from water surfaces can occur, but this process is likely

attenuated by its strong adsorption to particulate matter.[1]

Biodegradation is a significant degradation pathway for didecyl phthalate in both soil and

water.[1] Studies have shown that it can be degraded by microorganisms.[8] Hydrolysis and

photolysis are considered minor degradation pathways under typical environmental conditions.

[1][9][10]

Experimental Protocols
The determination of the physicochemical properties of hydrophobic organic compounds like

didecyl phthalate requires standardized and precise experimental methodologies. The

following are summaries of widely accepted protocols, such as those established by the

Organisation for Economic Co-operation and Development (OECD), which are suitable for

generating the data presented in this guide.

Water Solubility (OECD 105)
The water solubility of compounds with low solubility, such as didecyl phthalate, is typically

determined using the Column Elution Method or the Flask Method.

Principle: A saturated solution of the test substance in water is prepared and the

concentration of the substance in the aqueous phase is determined after achieving

equilibrium.

Column Elution Method: A column is packed with an inert support material coated with an

excess of the test substance. Water is then passed through the column at a slow, constant

rate. The concentration of the substance in the eluate is monitored until it reaches a plateau,

indicating saturation.

Flask Method: An excess amount of the test substance is added to water in a flask and

agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached. The solution is then centrifuged or filtered to remove undissolved

particles, and the concentration in the aqueous phase is measured.

Analysis: The concentration of the substance in the water samples is determined using a

suitable analytical technique, such as high-performance liquid chromatography (HPLC) or
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gas chromatography-mass spectrometry (GC-MS).

Octanol-Water Partition Coefficient (Kow) (OECD 107,
117, 123)
The octanol-water partition coefficient is a key parameter for assessing the lipophilicity of a

substance and its potential for bioaccumulation. For highly hydrophobic compounds like

didecyl phthalate (with a high Log Kow), the Slow-Stirring Method (OECD 123) is often

preferred over the traditional Shake-Flask Method (OECD 107) to avoid the formation of micro-

emulsions. The HPLC Method (OECD 117) provides an estimation of Kow based on retention

time.

Slow-Stirring Method (OECD 123):

Principle: n-Octanol and water are pre-saturated with each other. The test substance is

dissolved in n-octanol, and this solution is gently stirred with a volume of water at a

constant temperature until equilibrium is reached.

Procedure: The two phases are separated by centrifugation. The concentration of the test

substance in both the n-octanol and water phases is determined.

Calculation: The Kow is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

Soil Organic Carbon-Water Partitioning Coefficient (Koc)
(OECD 121)
The Koc value indicates the tendency of a chemical to adsorb to soil and sediment. It can be

estimated using HPLC.

HPLC Method (OECD 121):

Principle: The retention time of the test substance on an HPLC column with a stationary

phase that mimics soil organic matter is measured. This retention time is then correlated to

the known Koc values of a set of reference substances.
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Procedure: The test substance and a series of reference compounds with known Koc

values are injected onto the HPLC column. The retention times are recorded. A calibration

curve of log(k) (retention factor) versus log(Koc) for the reference substances is

generated.

Calculation: The log(Koc) of the test substance is then estimated from its retention factor

using the calibration curve.

Vapor Pressure (OECD 104)
For substances with very low vapor pressure like didecyl phthalate, methods such as the Gas

Saturation Method or the Effusion Method are suitable.

Gas Saturation Method:

Principle: A stream of inert gas is passed through or over the surface of the test substance

at a known flow rate and constant temperature. The gas becomes saturated with the vapor

of the substance.

Procedure: The vapor is then trapped and the amount of substance transported by the gas

is quantified.

Calculation: The vapor pressure is calculated from the amount of substance collected, the

volume of gas passed, and the temperature.

Henry's Law Constant
The Henry's Law Constant can be estimated from the ratio of the vapor pressure to the water

solubility. Direct experimental determination for low-volatility, low-solubility compounds is

challenging but can be performed using specialized techniques like the Static Headspace

Method.

Static Headspace Method:

Principle: A solution of the test substance in water is allowed to equilibrate with the

headspace in a sealed vial at a constant temperature.
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Procedure: The concentration of the substance in the headspace gas is measured using a

sensitive analytical technique like GC-MS.

Calculation: The Henry's Law constant is calculated from the concentrations in the gas

and liquid phases at equilibrium.

Visualizations
The following diagrams illustrate key processes in the environmental fate of didecyl phthalate.

Air

Water Soil/Sediment

Didecyl Phthalate
(Particulate Phase)

Wet/Dry
Deposition

Didecyl Phthalate
(Dissolved/Suspended)

Volatilization AdsorptionBiodegradation

Didecyl Phthalate
(Adsorbed)

Desorption

Biodegradation

Release to
Environment

Degradation Products

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1670497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Environmental fate and transport of didecyl phthalate.
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General hydrolysis pathway of didecyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670497#physicochemical-properties-of-didecyl-
phthalate-for-environmental-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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